Cas no 2229140-28-5 (3-(3-fluoro-2-hydroxyphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-fluoro-2-hydroxyphenyl)-3-hydroxypropanenitrile
• CAS No: 2229140-28-5
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 6041587
• PubChem ID: 165782779
• Update Time: 2025-05-23

3-(3-fluoro-2-hydroxyphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-hydroxyphenyl)-3-hydroxypropanenitrile
• 2229140-28-5
• EN300-1801134

• Inchi： 1S/C9H8FNO2/c10-7-3-1-2-6(9(7)13)8(12)4-5-11/h1-3,8,12-13H,4H2
• InChI Key： XAMRHAGPUMVKEX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C(CC#N)O

Computed Properties

• Exact Mass: 181.05390666g/mol
• Monoisotopic Mass: 181.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.2Ų

Additional information on 3-(3-fluoro-2-hydroxyphenyl)-3-hydroxypropanenitrile

3-(3-Fluoro-2-Hydroxyphenyl)-3-Hydroxypropanenitrile: A Comprehensive Overview

The compound 3-(3-fluoro-2-hydroxyphenyl)-3-hydroxypropanenitrile, identified by the CAS number 2229140-28-5, is a fascinating molecule with a unique structure and a range of potential applications. This compound has garnered attention in recent years due to its intriguing chemical properties and its potential role in various fields, including pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 3-(3-fluoro-2-hydroxyphenyl)-3-hydroxypropanenitrile is characterized by a propanenitrile backbone with two hydroxyl groups and a fluoro substituent. The presence of both hydroxyl and nitrile groups introduces a level of complexity to the molecule, making it a valuable substrate for various chemical reactions. Recent studies have highlighted the importance of such functional groups in enhancing the reactivity and versatility of organic compounds. For instance, the hydroxyl groups can participate in hydrogen bonding, which is crucial for determining the compound's solubility and stability in different solvents.

One of the most significant aspects of this compound is its potential application in drug discovery. The fluoro group, in particular, has been shown to play a critical role in modulating the pharmacokinetic properties of drugs. Fluorinated compounds are often more lipophilic than their non-fluorinated counterparts, which can enhance their ability to cross biological membranes. This makes 3-(3-fluoro-2-hydroxyphenyl)-3-hydroxypropanenitrile an attractive candidate for researchers exploring new drug delivery systems.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the nucleophilic substitution of an appropriate precursor with a cyanide ion. This method has been optimized in recent studies to improve yield and purity. Another promising route is through enantioselective synthesis, which allows for the production of enantiomerically pure compounds—a critical requirement for many pharmaceutical applications.

The latest research on this compound has also explored its role in materials science. The combination of hydroxyl and nitrile groups makes it suitable for use as a building block in polymer synthesis. For example, it has been used as a monomer in the production of hydrogels with tailored mechanical properties. These hydrogels have potential applications in tissue engineering and drug delivery systems.

Furthermore, recent studies have investigated the environmental impact of this compound. While it is not classified as a hazardous material under current regulations, its biodegradation pathways are an area of active research. Understanding how this compound interacts with environmental systems is essential for ensuring its safe use and disposal.

In conclusion, 3-(3-fluoro-2-hydroxyphenyl)-3-hydroxypropanenitrile is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various industries.